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Compound of Interest

Compound Name: BX048

Cat. No.: B15554237 Get Quote

Technical Support Center: BX048 Magnets
This technical support center provides researchers, scientists, and drug development

professionals with guidance on optimizing the orientation of BX048 magnets for maximum field

strength. Below you will find troubleshooting guides and frequently asked questions to address

specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the key specifications of a standard BX048 magnet?

A1: The BX048 is a high-strength neodymium block magnet. Its properties are summarized in

the table below. These magnets are frequently used in applications requiring strong, localized

magnetic fields, such as in sensors, medical devices, and various laboratory experiments.[1]
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Specification Value

Item Number BX048 / NM-BX048[1][2]

Material Neodymium Iron Boron (NdFeB)[1][2]

Grade N42[1][2]

Dimensions
1" x 1/4" x 1/2" (25.4mm x 6.35mm x 12.7mm)

[2][3]

Magnetization Direction
Through Thickness (1/2" or 12.7mm dimension)

[1][2][3]

Plating/Coating Nickel-Copper-Nickel (Ni-Cu-Ni)[1][4]

Pull Force Approximately 18.71 lbs (8.49 kg)[2][3]

Surface Field ~4876 - 5876 Gauss[1][3]

Max Operating Temperature 176°F (80°C)[1]

Weight ~0.54 oz (15.4 g)[1][2]

Q2: How does orientation affect the magnetic field strength of the BX048 magnet?

A2: The BX048 magnet is anisotropic, meaning it has a preferred direction of magnetization,

which is through its thickness (the 1/2" dimension).[2][5] Orienting the magnet so that one of its

poles (the 1" x 1/4" faces) is in direct contact with the target will provide the strongest magnetic

field.[6] The magnetic field is weakest along the sides of the magnet. For applications requiring

precise field shaping, techniques like using pole pieces or flux concentrators can be employed

to direct and intensify the magnetic field in a specific region.[7]

Q3: What are common applications of magnets like the BX048 in drug development?

A3: In the pharmaceutical industry and drug discovery, strong permanent magnets like the

BX048 are crucial for various applications.[8] These include immunomagnetic assays, cell

isolation and purification, and as components in magnetic separation technology to capture

specific proteins or genetic material.[9] They are also integral to the development of magnetic

drug delivery systems, where magnetic nanoparticles are guided to a specific target site in the

body using an external magnetic field.[9][10]
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Troubleshooting Guide
This guide addresses common problems encountered when using BX048 magnets.

Problem 1: Inconsistent or Weaker-Than-Expected Magnetic Field

Possible Cause Solution

Incorrect Orientation

Ensure the magnet is oriented with one of its

poles (1" x 1/4" face) directed at the target. The

magnetization direction is through the 1/2"

thickness.[6]

Partial Demagnetization

The magnet may have been exposed to high

temperatures (above 80°C), strong external

magnetic fields, or significant physical shock.

[11][12][13] See the experimental protocol below

for measuring field strength to verify. If

demagnetized, the magnet may need to be

replaced.

Surface Contamination

The surface of the magnet or the target material

may have debris or a coating that increases the

distance, thereby weakening the effective

magnetic force. Clean all surfaces thoroughly.

[11]

Incomplete Magnetization

In rare cases, a magnet may not have been fully

saturated during manufacturing.[14] If you

suspect this, contact your supplier.

Problem 2: Physical Damage to the Magnet

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b15554237?utm_src=pdf-body
https://totalelement.com/blogs/about-neodymium-magnets/neodymium-magnetization-direction
https://www.magwaytech.com/news/magnet-equipment-troubleshooting-common-problems-and-solutions.html
https://www.duramag.com/techtalk/magnet-design/causes-demagnetization-permanent-magnets/
https://www.magnet4sale.com/how-to-prevent-permanent-magnets-from-being-destroyed-or-demagnetized/
https://www.magwaytech.com/news/magnet-equipment-troubleshooting-common-problems-and-solutions.html
https://magneticsmag.com/permanent-magnet-mistakes-part-one/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Possible Cause Solution

Brittleness of Neodymium

Neodymium magnets are very hard but brittle.

They can chip or crack if subjected to

mechanical stress or sudden impacts.

Handling and Storage

Handle magnets with care and avoid dropping

them. When storing multiple magnets, use

spacers to prevent them from snapping

together. Store them in a dry, cool place.[11][13]

Repairing Minor Damage

For small chips, you can use a strong adhesive

to reattach the piece. For larger cracks, an

epoxy resin can be used to fill the gap and

restore some structural integrity, though the

magnetic properties may be compromised.

Problem 3: Corrosion or Rusting

Possible Cause Solution

Compromised Plating

The nickel plating can be damaged by scratches

or exposure to corrosive chemicals, exposing

the neodymium-iron-boron material to moisture.

[11][13]

Environmental Exposure
High humidity or direct contact with water can

lead to oxidation.[11][12]

Prevention

Ensure the magnet's coating is intact. Store in a

low-humidity environment and avoid exposure to

corrosive substances.[13]

Experimental Protocols
Protocol 1: Measuring Magnetic Field Strength of a BX048 Magnet

Objective: To quantitatively measure the surface magnetic field strength (in Gauss or Tesla) of

a BX048 magnet to verify its specifications and check for demagnetization.
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Materials:

BX048 Magnet

Gaussmeter/Magnetometer with a Hall probe[15][16]

Non-magnetic holder or clamp to secure the magnet

Ruler or caliper

Methodology:

Setup: Secure the BX048 magnet in the non-magnetic holder. Place the setup on a stable,

non-metallic surface away from other magnetic sources or electronic equipment.

Calibration: Turn on the Gaussmeter and allow it to stabilize. Follow the manufacturer's

instructions for zeroing and calibrating the probe.

Measurement:

Bring the tip of the Hall probe into direct contact with the center of one of the magnet's

poles (a 1" x 1/4" face).

Ensure the probe is perpendicular to the magnet's surface to get an accurate reading of

the magnetic flux density.[16]

Record the reading from the Gaussmeter.

Repeat the measurement at several points on the pole face to check for field uniformity.

Repeat the process for the opposite pole.

Data Analysis: Compare the measured values to the manufacturer's specifications (typically

around 4876-5876 Gauss for a BX048).[1][3] A significantly lower reading may indicate

partial demagnetization.
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Preparation

Measurement

Analysis

1. Secure Magnet in
Non-Magnetic Holder

2. Calibrate Gaussmeter

3. Measure Field Strength
at Center of Pole 1

4. Measure at Multiple
Points on Pole 1

5. Repeat for Pole 2

6. Compare Data to
Manufacturer Specifications

7. Determine Magnet's
Viability

Click to download full resolution via product page

Caption: Workflow for measuring magnetic field strength.
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Caption: Troubleshooting logic for a weak magnetic field.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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